Cas no 59823-93-7 (Benzene, 1,1'-(1,2-ethanediyl)bis[2-methyl-6-nitro-)

Benzene, 1,1'-(1,2-ethanediyl)bis[2-methyl-6-nitro- structure
59823-93-7 structure
Product Name:Benzene, 1,1'-(1,2-ethanediyl)bis[2-methyl-6-nitro-
CAS No:59823-93-7
MF:C16H16N2O4
MW:300.309244155884
CID:337200
PubChem ID:22889233
Update Time:2025-04-19

Benzene, 1,1'-(1,2-ethanediyl)bis[2-methyl-6-nitro- Chemical and Physical Properties

Names and Identifiers

    • 1-methyl-2-[2-(2-methyl-6-nitrophenyl)ethyl]-3-nitrobenzene
    • DTXSID50628753
    • 1,1'-(Ethane-1,2-diyl)bis(2-methyl-6-nitrobenzene)
    • 59823-93-7
    • SCHEMBL10106284
    • Benzene, 1,1'-(1,2-ethanediyl)bis[2-methyl-6-nitro-
    • Inchi: 1S/C16H16N2O4/c1-11-5-3-7-15(17(19)20)13(11)9-10-14-12(2)6-4-8-16(14)18(21)22/h3-8H,9-10H2,1-2H3
    • InChI Key: NITOQMTYNAIZSE-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1=CC=CC(C)=C1CCC1C(=CC=CC=1C)[N+](=O)[O-])=O

Computed Properties

  • Exact Mass: 300.11108
  • Monoisotopic Mass: 300.11100700g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 3
  • Complexity: 366
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 91.6Ų

Experimental Properties

  • PSA: 86.28
Recommended suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd